Cas no 137911-28-5 (N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine)

• Product Name: N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine
• CAS No: 137911-28-5
• MF: C₃₈H₂₈N₂O₂
• MW: 544.641129493713
• MDL: MFCD03093284
• CID: 1255741
• PubChem ID: 253660761
• Update Time: 2025-11-05

N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(phenylimino)]bis-
• N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine
• N,N'-Diphenyl-N,N'-di(4-formylphenyl)benzidin
• [2-[4-[4-[[2-(diethylazaniumyl)acetyl]amino]phenyl]anilino]-2-oxoethyl]-diethylazanium dichloride
• 2,2'-(biphenyl-4,4'-diyldiimino)bis(N,N-diethyl-2-oxoethanaminium) dichloride
• 2,2''-Bis(diethylamino)-4',4'''-biacetanilide dihydrochloride
• 4',4'''-BIACETANILIDE,2,2''-BIS(DIETHYLAMINO)-,DIHYDROCHLORIDE
• 4,4'-Bis-[(N,N'-diaethyl-glycyl)-amino]-biphenyl,Hydrochlorid
• 4,4'-bis-[(N,N'-diethyl-glycyl)-amino]-biphenyl,hydrochloride
• 4,4'-Bis[N-(4-formylphenyl)-N-phenylamino]biphenyl
• N,N-Bis(4-formylphenyl)-N,N-diphenylbenzidine
• 4,4'-([1,1'-biphenyl]-4,4'-diylbis(phenylazanediyl))dibenzaldehyde
• 4-(N-[4-[4-(N-(4-formylphenyl)anilino)phenyl]phenyl]anilino)benzaldehyde
• 137911-28-5
• T70239
• MFCD03093284
• SCHEMBL5195266
• B4793
• N,N/'-Diphenyl-N,N/'-di(4-formylphenyl)benzidin

• MDL： MFCD03093284
• Inchi： 1S/C38H28N2O2/c41-27-29-11-19-35(20-12-29)39(33-7-3-1-4-8-33)37-23-15-31(16-24-37)32-17-25-38(26-18-32)40(34-9-5-2-6-10-34)36-21-13-30(28-42)14-22-36/h1-28H
• InChI Key： DMVJDNDXIBORDT-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 544.21500
• Monoisotopic Mass: 544.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• XLogP3: 8.9

Experimental Properties

• PSA: 40.62000
• LogP: 9.91820

N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine

In-Depth Analysis of N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine (CAS No. 137911-28-5)

N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine (CAS No. 137911-28-5) is a high-performance organic compound widely utilized in advanced material science, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. This compound, characterized by its unique aromatic aldehyde and benzidine structure, plays a pivotal role in enhancing the efficiency and stability of optoelectronic applications. Researchers and manufacturers are increasingly focusing on this material due to its exceptional electron-transport properties and thermal stability, making it a cornerstone in next-generation display technologies.

The growing demand for energy-efficient displays and flexible electronics has propelled interest in N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine. Its molecular design allows for precise tuning of charge carrier mobility, a critical factor in improving the performance of OLED screens used in smartphones, TVs, and wearable devices. Recent studies highlight its compatibility with solution-processable fabrication techniques, which align with industry trends toward cost-effective and scalable production methods. This adaptability positions the compound as a key enabler for the mass adoption of foldable displays and transparent electronics.

From a synthetic chemistry perspective, CAS No. 137911-28-5 exemplifies innovation in polycyclic aromatic systems. Its tetraaldehyde functionality enables versatile cross-coupling reactions, facilitating the creation of novel conjugated polymers and small-molecule semiconductors. These derivatives are actively investigated for applications in organic photovoltaics (OPVs), where they contribute to higher power conversion efficiencies (PCE). The compound's ability to form stable thin films further enhances its relevance in printed electronics, a sector experiencing rapid growth due to sustainability-driven manufacturing shifts.

Environmental considerations are increasingly shaping material selection in electronics. N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine stands out for its potential in green chemistry applications, as researchers explore solvent-free synthesis routes and bio-based precursors. This aligns with global initiatives like the European Green Deal, which emphasizes sustainable materials for circular economy models. The compound's halogen-free composition also addresses regulatory pressures on electronic waste (e-waste) management, making it a future-proof choice for eco-conscious manufacturers.

In academic circles, CAS 137911-28-5 has become a benchmark for studying intermolecular charge transfer phenomena. Cutting-edge research utilizes this compound to develop multi-resonant thermally activated delayed fluorescence (MR-TADF) emitters, which promise to revolutionize blue OLED technology—a longstanding challenge in display engineering. These advancements directly respond to market demands for higher color purity and longer device lifetimes in consumer electronics.

The commercial landscape for N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine reflects broader industry transformations. With the OLED market projected to exceed $80 billion by 2026, suppliers are optimizing purification protocols to achieve 99.9% HPLC purity grades. Such high-purity forms enable reproducible performance in vacuum-deposited layers, a requirement for premium display products. Concurrently, patent analysis reveals intensified IP activity around derivative formulations, particularly for quantum dot hybrid systems that combine the compound's advantages with emerging nanomaterials.

Looking ahead, N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine is poised to play a strategic role in neuromorphic computing and flexible sensors. Its redox-active properties show promise for organic memristors—a technology that could enable energy-efficient artificial synapses. This interdisciplinary potential underscores why the compound remains a focus of both academic research and industrial R&D, bridging gaps between materials science, electrical engineering, and nanotechnology.